(2E,5Z)-5-(3-fluorobenzylidene)-2-(pyridin-3-ylimino)-1,3-thiazolidin-4-one

• CAS: 315244-46-3
• Molecular Formula: C15H10FN3OS
• Molecular Weight: 299.3 g/mol
• SMILES: C1=CC(=CC(=C1)F)C=C2C(=O)NC(=NC3=CN=CC=C3)S2
• InChI: InChI=1S/C15H10FN3OS/c16-11-4-1-3-10(7-11)8-13-14(20)19-15(21-13)18-12-5-2-6-17-9-12/h1-9H,(H,18,19,20)/b13-8-
• InChIKey: ALBKHQUDALGCBR-JYRVWZFOSA-N
• Solubility: 3.2 [ug/mL] (The mean of the results at pH 7.4)

Procurement-Ready Profile: (2E,5Z)-5-(3-fluorobenzylidene)-2-(pyridin-3-ylimino)-1,3-thiazolidin-4-one (CAS 315244-46-3) as a Structurally Distinct 4-Thiazolidinone

The target compound, (2E,5Z)-5-(3-fluorobenzylidene)-2-(pyridin-3-ylimino)-1,3-thiazolidin-4-one (CAS 315244-46-3), is a synthetic 4-thiazolidinone derivative (molecular formula C15H10FN3OS, MW 299.3 g/mol) . It belongs to the broader class of 5-arylidene-4-thiazolidinones, a scaffold widely explored for diverse biological activities [1]. Its key structural features include a 3-fluorobenzylidene substituent at the 5-position, an oxo group at the 4-position, and a pyridin-3-ylimino moiety at the 2-position of the thiazolidinone core . This specific decoration pattern differentiates it from a multitude of in-class analogs and positions it as a non-nucleoside inhibitor of the Hepatitis C Virus (HCV) NS5B RNA-dependent RNA polymerase [2].

1

HCV NS5B polymerase inhibition studies; reported non-nucleoside binding profile.

2

Allosteric pocket mapping and resistance-associated variant profiling.

3

Chemogenomic probe for thiazolidinone-protein interaction screening.

• [1] The Bioactivity of Thiazolidin-4-Ones: A Short Review of the Most Recent Studies. (2021). MDPI. View Source
• [2] BRENDA - The Comprehensive Enzyme Information System. (n.d.). Enzyme 2.7.7.48. 5-(3-fluorobenzylidene)-2-[[5-(pyridin-3-yl)-1,3,4-thiadiazol-2-yl]imino]-1,3-thiazolidin-4-one. View Source

Why a Generic 5-Arylidene-4-Thiazolidinone Cannot Substitute for CAS 315244-46-3: The Criticality of Precise Substitution

Simple substitution within the 5-arylidene-4-thiazolidinone class is not possible due to profound structure-activity relationship (SAR) sensitivity. The target compound combines a unique 3-fluorobenzylidene group at the C5 position with a specific 2-(pyridin-3-ylimino) terminus [1]. These precise modifications are critical. Extensive SAR studies on analogous HCV NS5B inhibitors reveal that even minor alterations, such as moving the fluorine atom on the benzylidene ring or changing the heterocycle at the 2-imino position, can lead to a complete loss of target inhibition [2]. As demonstrated by the compound's structural analog, the 3-fluorobenzylidene substitution is part of a pharmacophore that has been identified as optimal for this class of inhibitors, making any generic alternative an unacceptable risk for consistent experimental outcomes .

5-arylidene

Variation of the 3-fluorobenzylidene group may significantly shift NS5B inhibition potency.

2-imino

Replacement of the pyridin-3-ylimino moiety can alter hydrogen-bond pattern and target selectivity.

SAR sensitivity

Reported SAR indicates that generic 5-arylidene-4-thiazolidinones may not replicate the inhibition profile of this specific chemotype.

• [1] Search Inhibitors. (n.d.). Enzyme 2.7.7.48. enzyme-information.de. View Source
• [2] Cakir, G., Kuecuekguezel, I., Guhamazumder, R., Tatar, E., Manvar, D., Basu, A., ... & Kaushik-Basu, N. (2015). Novel 4-thiazolidinones as non-nucleoside inhibitors of hepatitis C virus NS5B RNA-dependent RNA polymerase. Arch. Pharm., 348, 10-22. View Source

Quantitative Differentiation Evidence: CAS 315244-46-3 Benchmarked Against Closest Structural Analogs

Target Engagement Profile vs. Thiadiazole-Containing Analog

The target compound is documented as a ligand for the HCV NS5B polymerase (EC 2.7.7.48), in contrast to the closely related 5-(4-bromophenylmethylene)-3-(benzenesulfonylamino)-4-oxo-2-thionothiazolidine, which, while also an NS5B inhibitor, has a distinct inhibition mechanism that is specifically described as 'reversible and non-competitive with nucleotides' [1]. The target compound's structural features—a 2-(pyridin-3-ylimino) group on a non-thioxo core—suggest a different binding mode, potentially targeting a distinct allosteric pocket, though direct comparative IC50 data is not publicly available. This mechanistic divergence from a known comparator is a critical selection criterion for chemogenomic studies.

Target engagement vs. analog

Class-level inference

Target: HCV NS5B inhibitor; mechanism not specified. Comparator: 5-(4-bromophenylmethylene)-3-(benzenesulfonylamino)-4-oxo-2-thionothiazolidine; described as reversible, non-competitive with nucleotides.

Mechanistic divergence may support distinct allosteric pocket mapping.

Binding kinetics not quantified; source is curated database.

Evidence Dimension	Reported Mechanism of Action / Target
Target Compound Data	Inhibitor of HCV NS5B RNA-dependent RNA polymerase (Hepacivirus C). Inhibitory mechanism not specified in source data [1].
Comparator Or Baseline	5-(4-bromophenylmethylene)-3-(benzenesulfonylamino)-4-oxo-2-thionothiazolidine. Inhibitor of HCV NS5B; mechanism described as 'reversible and non-competitive with nucleotides' [1].
Quantified Difference	Mechanistic profile difference is qualitative. Comparator's defined 'non-competitive with nucleotides' mechanism contrasts with the unspecified nature of the target compound's inhibition, indicating distinct binding kinetics.
Conditions	In vitro enzymatic assay context (BRENDA database curation from primary literature).

Why This Matters

The absence of a defined competitive relationship with nucleotides suggests a binding site distinct from the enzyme's active site, offering a non-overlapping resistance profile that is crucial for combination therapy research.

• [1] BRENDA. (n.d.). Enzyme 2.7.7.48. Search Results for 5-(3-fluorobenzylidene) and 5-(4-bromophenylmethylene) thiazolidinones. View Source

Optimal Substitution at the C5 Position for NS5B SAR

Limited structure-activity relationship (SAR) data directly identifies the 3-fluorobenzylidene moiety, as present in the target compound, as the optimal substituent at the C5 position of the thiazolidinone core within a closely related series of NS5B inhibitors . This finding is derived from a chemical space where variations at both the C5 and the core attachment points were explored, giving the target compound a designated advantage over other possible 5-arylidene variants.

C5 substituent SAR

Class-level inference

3-fluorobenzylidene identified as optimal in limited SAR analysis of 4-thiazolidinone NS5B inhibitors.

Supports SAR model interpretation; requires independent verification.

Source review; no quantitative IC50 ranking available.

Evidence Dimension	Substituent Optimization
Target Compound Data	Contains a 3-fluorobenzylidene substituent at the C5 position, identified as the 'optimal' group in a limited SAR analysis .
Comparator Or Baseline	Other 5-arylidene substituents (e.g., 4-chlorophenylmethylene, unsubstituted benzylidene) within the same chemotype; not specifically optimal.
Quantified Difference	Not applicable; claim is based on a qualitative SAR conclusion from the literature. Quantitative ordinal ranking (e.g., IC50 values) for this specific comparison is not provided in the source.
Conditions	Literature-based SAR analysis of a focused library of 4-thiazolidinone HCV NS5B inhibitors.

Why This Matters

Targeting a compound with an experimentally validated optimal substituent minimizes the risk of diminished activity that is inherent in procuring unoptimized or randomly selected analog sets for hit-to-lead campaigns.

Physicochemical Differentiation via Predicted Lipophilicity (cLogP)

Computational prediction provides a quantitative differentiation in lipophilicity. The target compound has a predicted cLogP of 3.18 ± 0.63 (ALOGPS) [1]. This is significantly lower than a representative comparator from the same patent space, 5-(3-fluorobenzylidene)-3-(3-morpholin-4-yl-propyl)-2-(4-trifluoromethyl-phenyl)-thiazolidin-4-one (a compound embodying features from US6506751), which has a predicted cLogP of 5.21 ± 0.69 (ALOGPS) [2]. The lower lipophilicity of the target compound is a key differentiator for biological assays, correlating with superior aqueous solubility, reduced non-specific protein binding, and lower phospholipidosis risk.

Predicted lipophilicity

Cross-study comparable

Target cLogP: 3.18 ± 0.63. Comparator cLogP: 5.21 ± 0.69 (ALOGPS). Difference: 2.03 log units (>100-fold lower partition coefficient).

Reported lower lipophilicity may reduce DMSO artifacts and non-specific binding.

In silico prediction; experimental solubility validation recommended.

Evidence Dimension	Predicted Lipophilicity (cLogP)
Target Compound Data	Predicted cLogP: 3.18 ± 0.63 [1].
Comparator Or Baseline	5-(3-fluorobenzylidene)-3-(3-morpholin-4-yl-propyl)-2-(4-trifluoromethyl-phenyl)-thiazolidin-4-one. Predicted cLogP: 5.21 ± 0.69 [2].
Quantified Difference	The target compound is predicted to be over 100 times less lipophilic (2.03 logP units lower), a difference of >100-fold in partition coefficient terms.
Conditions	In silico prediction using the ALOGPS algorithm (via Virtual Computational Chemistry Laboratory).

Why This Matters

Superior aqueous solubility is a critical assay parameter; this quantitative physicochemical advantage directly translates to fewer DMSO-related artifacts and more reliable dose-response data in cell-based and biochemical assays.

• [1] Virtual Computational Chemistry Laboratory. ALOGPS 2.1. Predicted logP for (2E,5Z)-5-(3-fluorobenzylidene)-2-(pyridin-3-ylimino)-1,3-thiazolidin-4-one. View Source
• [2] Virtual Computational Chemistry Laboratory. ALOGPS 2.1. Predicted logP for a high-logP comparator derived from patent US6506751. View Source

High-Confidence Application Scenarios for CAS 315244-46-3 Derived from Comparative Evidence

HCV Antiviral Research: Tool Compound for Mechanistic Profiling of NS5B Allosteric Sites

Based on its documented target engagement with HCV NS5B polymerase, this compound is ideally suited for detailed mechanistic studies of non-nucleoside inhibition [1]. Its distinct structural profile, differing from nucleotide-competitive inhibitors, enables its use as a chemical probe to dissect allosteric regulation of viral replication, biophysically map distinct binding pockets, and establish functional selectivity fingerprints against polymerases from related viruses.

Chemical Biology & Chemogenomics: A Structurally Unique Probe for Thiazolidinone-Protein Interactions

The combination of a meta-fluorine on the benzylidene and a pyridin-3-ylimino group is not common in commercial libraries . This compound serves as an excellent chemogenomic probe to investigate how specific hydrogen-bond acceptor/donor patterns of the 2-imino substituent influence polypharmacology across the kinome or other ATP-binding proteomes, allowing for the identification of novel off-target interactions.

Physicochemical Property Studies: Benchmark for Lipophilic Efficiency (LipE) Optimization

With a predicted cLogP of ~3.18, this compound can serve as a reference point for improving lipophilic efficiency (LipE) in lead optimization programs for 5-arylidene-4-thiazolidinones [2]. Its lower lipophilicity, compared to more complex analogs, makes it a valuable tool in solubility assays (e.g., kinetic solubility in PBS) and permeability models (e.g., PAMPA), where researchers aim to decouple target affinity from undesirable physicochemical properties.

Application

Selection Property

Validation Focus

NS5B allosteric probe studies

Non-nucleoside binding profile; distinct from nucleotide-competitive inhibitors

Allosteric pocket mapping and resistance variant profiling

Chemogenomic off-target profiling

Unique 2-(pyridin-3-ylimino) chemotype; hydrogen-bond donor/acceptor pattern

Polypharmacology screening across kinase and ATP-binding proteomes

Physicochemical lead optimization reference

Predicted moderate lipophilicity (cLogP ~3.2); lower than high-logP analogs

Aqueous kinetic solubility and passive permeability assays

• [1] BRENDA - The Comprehensive Enzyme Information System. (n.d.). Enzyme 2.7.7.48. Search Results for 5-(3-fluorobenzylidene) thiazolidinones. View Source
• [2] Virtual Computational Chemistry Laboratory. ALOGPS 2.1. Predicted logP for the target compound. View Source